Cas no 1805651-70-0 (5-Cyano-2,4-dimethylphenylacetic acid)

• Product Name: 5-Cyano-2,4-dimethylphenylacetic acid
• CAS No: 1805651-70-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5006136
• Update Time: 2023-08-25

5-Cyano-2,4-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,4-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-8(2)10(6-12)4-9(7)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： WCSLGRZSIGXLGL-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C#N)C(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1